N-(2-(5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)-2,6-difluorobenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthesis and Characterization
Researchers have been synthesizing various sulfonamide derivatives to evaluate their therapeutic potential. For instance, novel sulfonamide derivatives were synthesized with potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. These compounds were characterized by spectral methods and evaluated for their biological activities, showing significant potential without causing tissue damage compared to untreated controls or celecoxib (Ş. Küçükgüzel et al., 2013).
Anticancer and Radiosensitizing Properties
A series of sulfonamide derivatives exhibited in vitro anticancer activity against human tumor liver cell lines. Some compounds showed higher activity than doxorubicin, suggesting their promise as anticancer and radiosensitizing agents (M. Ghorab et al., 2015).
Carbonic Anhydrase Inhibition
Certain sulfonamide derivatives have been tested for their cytotoxicity and potential as carbonic anhydrase inhibitors. The research indicated that some derivatives showed interesting cytotoxic activities, highlighting their potential for anti-tumor activity studies (H. Gul et al., 2016).
Antitubercular Potential
The docking studies of sulfonamide compounds against the enoyl reductase enzyme of Mycobacterium tuberculosis suggested plausible inhibitory action, indicating their potential as antitubercular agents (Nikil Purushotham & B. Poojary, 2018).
Synthesis of Heterocyclic Derivatives
The synthesis of different heterocyclic derivatives from 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide led to compounds with high inhibitory effects when screened in vitro for their antiproliferative activity against various human cancer cell lines, demonstrating the role of sulfonamide derivatives in the synthesis of bioactive heterocycles (H. Shams et al., 2010).
properties
IUPAC Name |
N-[2-(5-cyclopropyl-3-thiophen-2-ylpyrazol-1-yl)ethyl]-2,6-difluorobenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17F2N3O2S2/c19-13-3-1-4-14(20)18(13)27(24,25)21-8-9-23-16(12-6-7-12)11-15(22-23)17-5-2-10-26-17/h1-5,10-12,21H,6-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQDAOUCBVZUNPS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CC(=NN2CCNS(=O)(=O)C3=C(C=CC=C3F)F)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17F2N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)-2,6-difluorobenzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.